Cas no 153661-28-0 (2-(4-sulfophenyl)acetic acid)

• Product Name: 2-(4-sulfophenyl)acetic acid
• CAS No: 153661-28-0
• MF: C₈H₈O₅S
• MW: 216.211121559143
• MDL: MFCD24395559
• CID: 3799033
• PubChem ID: 5205069
• Update Time: 2025-11-01

2-(4-sulfophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-sulfo-
• 2-(4-sulfophenyl)acetic acid
• EN300-234199
• 2-(4-sulfophenyl)aceticAcid
• DTXCID601079711
• 153661-28-0
• DGA66128
• (4-sulfophenyl)acetic acid
• NS00073851
• p-sulfophenylacetic acid
• SCHEMBL3386674
• DTXSID30892516

• MDL： MFCD24395559
• Inchi： 1S/C8H8O5S/c9-8(10)5-6-1-3-7(4-2-6)14(11,12)13/h1-4H,5H2,(H,9,10)(H,11,12,13)
• InChI Key： KGJGWDQUGUEMIW-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(S(O)(=O)=O)C=C1

Computed Properties

• Exact Mass: 216.00924453Da
• Monoisotopic Mass: 216.00924453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-(4-sulfophenyl)acetic acid

Comprehensive Overview of 2-(4-sulfophenyl)acetic acid (CAS No. 153661-28-0): Properties, Applications, and Industry Insights

2-(4-sulfophenyl)acetic acid (CAS No. 153661-28-0) is a sulfonated aromatic carboxylic acid with significant relevance in pharmaceutical, chemical, and material science industries. This compound, characterized by its sulfonic acid and carboxylic acid functional groups, exhibits unique physicochemical properties, making it a versatile intermediate in organic synthesis. The growing demand for sulfonated compounds in drug development and specialty chemicals has propelled research into its applications, particularly in bioconjugation, catalysis, and water-soluble polymers.

One of the most searched questions about 2-(4-sulfophenyl)acetic acid is its role in green chemistry. With increasing environmental concerns, researchers are exploring its potential as a biodegradable alternative in surfactant formulations and ionic liquids. Its water solubility and pH-responsive behavior align with the industry's shift toward sustainable solutions, addressing topics like carbon footprint reduction and eco-friendly synthesis—key trends in 2024.

From a structural perspective, the sulfophenyl moiety enhances the compound's electrophilic reactivity, enabling its use in peptide modification and cross-coupling reactions. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for applications in API manufacturing. Recent patents highlight its utility in dye-sensitized solar cells (DSSCs), where its electron-withdrawing properties improve charge transfer efficiency.

The compound’s thermal stability (decomposition point: ~250°C) and solubility profile (soluble in water, DMSO) make it suitable for high-temperature reactions and aqueous-phase catalysis. In the pharmaceutical sector, it serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs), with studies emphasizing its low cytotoxicity—a trending topic in drug safety discussions.

Emerging applications include its integration into smart materials for controlled drug release systems, leveraging its pH-sensitive sulfonate group. This aligns with the surge in searches for stimuli-responsive polymers and targeted therapy technologies. Regulatory databases classify it as non-hazardous under standard handling conditions, further supporting its adoption in cosmetic preservatives and food-grade additives.

In summary, 2-(4-sulfophenyl)acetic acid (CAS No. 153661-28-0) bridges innovation and sustainability across industries. Its multifaceted chemistry answers pressing demands for functional intermediates, renewable materials, and precision medicine tools, positioning it as a compound of enduring scientific and commercial interest.